Cas no 2294-82-8 (9-Ethylfluorene)

• Product Name: 9-Ethylfluorene
• CAS No: 2294-82-8
• MF: C₁₅H₁₄
• MW: 194.271664142609
• CID: 270056
• PubChem ID: 16801
• Update Time: 2025-10-30

9-Ethylfluorene Chemical and Physical Properties

Names and Identifiers

• 9H-Fluorene, 9-ethyl-
• 9-Ethylfluorene
• 9-Aethylfluoren
• 9-ethyl-9H-fluorene
• 9-Ethyl-fluoren
• 9-ethyl-fluorene
• 9H-Fluorene,9-ethyl
• Ethyl-9 fluoren
• Ethyl-9H-fluorene
• 2294-82-8
• 65319-49-5
• DTXSID10872977
• NS00049174
• 9H-Fluorene, ethyl-
• Q27274015
• UNII-AN0073G1C0
• AN0073G1C0
• 9-Ethyl-9H-fluorene #
• AKOS006282584
• EINECS 218-938-6
• DB-253679

• Inchi： 1S/C15H14/c1-2-11-12-7-3-5-9-14(12)15-10-6-4-8-13(11)15/h3-11H,2H2,1H3
• InChI Key： QBBCCEYJCKGWIK-UHFFFAOYSA-N
• SMILES： C1(CC)C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 194.11000
• Monoisotopic Mass: 194.109550447g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.4
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.0412 (estimate)
• Boiling Point: 330.73°C (rough estimate)
• Refractive Index: 1.6470 (estimate)
• PSA: 0.00000
• LogP: 4.20890

Additional information on 9-Ethylfluorene

Comprehensive Guide to 9-Ethylfluorene (CAS No. 2294-82-8): Properties, Applications, and Industry Insights

9-Ethylfluorene (CAS No. 2294-82-8) is a versatile organic compound belonging to the fluorene derivatives family. With its unique molecular structure, this compound has garnered significant attention in pharmaceutical research, material science, and organic electronics. The growing demand for high-performance organic semiconductors and fluorescent probes has propelled research into 9-Ethylfluorene-based materials, making it a hot topic in both academic and industrial circles.

The chemical's molecular formula C15H14 and molecular weight 194.27 g/mol contribute to its distinctive properties. Researchers are particularly interested in its photoluminescence efficiency and thermal stability, which make it valuable for OLED technology applications. Recent studies published in ACS Applied Materials & Interfaces highlight its potential in flexible display technologies, addressing the current market demand for wearable electronics and foldable screens.

In the pharmaceutical sector, 9-Ethylfluorene derivatives are being explored for their biological activity. The compound's rigid planar structure allows for interesting interactions with biological targets, leading to investigations into its potential as a scaffold for drug development. This aligns with current trends in precision medicine and targeted therapy, where researchers are actively searching for novel chemical building blocks with unique properties.

The synthesis of CAS 2294-82-8 typically involves Friedel-Crafts alkylation of fluorene, with recent advancements focusing on green chemistry approaches to improve yield and reduce environmental impact. This responds to the growing industry emphasis on sustainable chemical production and green synthesis methods, which are frequently searched topics in chemical engineering databases.

From a commercial perspective, 9-Ethylfluorene suppliers are seeing increased demand from research institutions and material science companies. The compound's purity specifications (typically ≥98%) and handling requirements are critical factors for buyers, reflecting the broader market need for high-purity specialty chemicals. Analytical techniques like HPLC analysis and mass spectrometry are commonly employed to verify the quality of 2294-82-8 products.

Environmental considerations surrounding fluorene compounds have also become a focus area. Recent publications examine the biodegradation pathways of 9-Ethylfluorene, addressing concerns about persistent organic pollutants. This research direction connects with global initiatives for environmentally friendly chemicals and responds to frequent queries about the ecological impact of synthetic organic compounds.

The future outlook for CAS No. 2294-82-8 appears promising, with patent filings showing increasing applications in optoelectronic devices and advanced materials. As industries continue to seek novel functional materials with tailored properties, 9-Ethylfluorene-based innovations are likely to play a significant role in emerging technologies. Current market analyses suggest steady growth in the fluorene derivatives market, driven by demand from both established and developing economies.

For researchers working with 9-Ethylfluorene, proper storage conditions (typically under inert atmosphere at low temperatures) and handling protocols are essential to maintain stability. These practical considerations are often searched by laboratory professionals looking for best practices in chemical handling, making them valuable inclusions in technical documentation.